![molecular formula C19H29N3O6S B3949905 N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate](/img/structure/B3949905.png)
N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate
Overview
Description
N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate, commonly known as THIP, is a potent agonist of the GABA-A receptor. The GABA-A receptor is a type of ionotropic receptor that is responsible for mediating the inhibitory effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the central nervous system (CNS). THIP has been extensively studied in scientific research due to its unique properties as a GABA-A receptor agonist.
Mechanism of Action
THIP acts as a potent agonist of the N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate-A receptor. The this compound-A receptor is a type of ionotropic receptor that is responsible for mediating the inhibitory effects of the neurotransmitter this compound in the CNS. THIP binds to the this compound-A receptor at a specific site, known as the benzodiazepine site, and enhances the inhibitory effects of this compound. This leads to an increase in chloride ion influx into the neuron, resulting in hyperpolarization of the membrane and inhibition of neuronal activity.
Biochemical and Physiological Effects:
THIP has been found to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has been shown to increase the duration of this compound-activated chloride currents in neurons, resulting in increased inhibitory effects. THIP has also been found to increase the binding of this compound to the this compound-A receptor, leading to enhanced inhibitory effects. THIP has been studied for its potential use in the treatment of various neurological disorders such as epilepsy, anxiety, and insomnia.
Advantages and Limitations for Lab Experiments
THIP has several advantages for lab experiments. It is a potent and selective agonist of the N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate-A receptor, making it a useful tool for investigating the role of this compound-A receptors in the CNS. THIP has also been found to be relatively stable and easy to handle in lab experiments. However, THIP has some limitations for lab experiments. It has been found to have a short half-life in vivo, limiting its usefulness in some experiments. THIP has also been found to have some side effects, such as sedation and ataxia, which can affect the interpretation of experimental results.
Future Directions
There are several future directions for research on THIP. One area of research is the development of more selective and potent N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate-A receptor agonists. Another area of research is the investigation of the potential use of THIP in the treatment of various neurological disorders. THIP has also been studied for its potential use in combination with other drugs, such as benzodiazepines, to enhance the inhibitory effects of this compound. Further research is needed to fully understand the potential of THIP as a therapeutic agent.
Scientific Research Applications
THIP has been extensively studied in scientific research due to its unique properties as a N-[2-(4-morpholinyl)ethyl]-1-(2-thienylmethyl)-4-piperidinecarboxamide oxalate-A receptor agonist. It has been used in various studies to investigate the role of this compound-A receptors in the CNS. THIP has been found to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy, anxiety, and insomnia.
properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)-1-(thiophen-2-ylmethyl)piperidine-4-carboxamide;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2S.C2H2O4/c21-17(18-5-8-19-9-11-22-12-10-19)15-3-6-20(7-4-15)14-16-2-1-13-23-16;3-1(4)2(5)6/h1-2,13,15H,3-12,14H2,(H,18,21);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAPNFDSGFRRYRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCN2CCOCC2)CC3=CC=CS3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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